3-Methyl-3-pyrazolin-5-one

• IUPAC Name: 5-methyl-1,2-dihydropyrazol-3-one
• InChI: InChI=1S/C4H6N2O/c1-3-2-4(7)6-5-3/h2H,1H3,(H2,5,6,7)
• InChI Key: WGVHNCAJPFIFCR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NN1
• Molecular Formula: C4H6N2O
• DSSTOX Substance ID: DTXSID80902472
• Molecular Weight: 98.10 g/mol
• CAS No.: 4344-87-0, 108-26-9

Description

3-Methyl-3-pyrazolin-5-one is an intermediate in the synthesis of heterocyclic compounds. It has been used in the preparation of substituted 4-alkyl (cycloalkyl)-2-amino-3-cyano-4H-pyrans.

Synthesis Analysis

The synthesis of this compound involves various methods. One approach involves the reaction of aryl aldehydes, malononitrile, and 1-phenyl-3-(trifluoromethyl)-1H-pyrazol-5(4H)-one at 90 °C. Another method involves treating ethyl acetoacetate with hydrazine hydrate in absolute ethanol.

Chemical Reactions Analysis

This compound participates in various chemical reactions. For instance, it reacts with aryl aldehydes, malononitrile, and 1-phenyl-3-(trifluoromethyl)-1H-pyrazol-5(4H)-one to form 6-amino-4-aryl-3-(trifluoromethyl)-1,4-dihydro-1-phenylpyrano[2,3-c]pyrazole-5-carbonitriles.

Physical and Chemical Properties Analysis

This compound has a molecular weight of 98.10 g/mol. It is soluble in 1 M NH4OH and methanol. More detailed physical and chemical properties are not available from the sources.

Scientific Research Applications

Synthesis and Antioxidant Activity

3-Methyl-1-thiocarbamoyl-2-pyrazolin-5-one serves as a core for synthesizing thiazolyl–pyrazolone derivatives. These compounds exhibit potential antioxidant activities, as demonstrated in a study where they were evaluated using the ABTS Radical Cation Decolorization Assay (Gaffer et al., 2017).

Neuroprotection and Antioxidant Agent

3-Methyl-1-phenyl-2-pyrazolin-5-one (edaravone) is identified as a potent antioxidant agent against lipid peroxidation. It has shown neuroprotective activities in various models, including ischemia and hypoxia-induced brain injuries (Watanabe et al., 2003); (Ikeda et al., 2002).

Antinociceptive Effects

Novel pyrazoline methyl ester compounds, including 3-methyl variants, have been evaluated for their antinociceptive potential in chemical and thermal models of pain in mice. These compounds demonstrated significant antinociceptive effects without impairing motor coordination (Milano et al., 2008).

Free Radical Scavenger in Parkinson's Disease

Edaravone has been studied for its role as a free radical scavenger in models of Parkinson's disease. It effectively protects dopamine neurons from damage and has shown promising results in clinical therapeutics for Parkinson's disease (Xiong et al., 2011).

Cardiovascular Disease Treatment

Edaravone's antioxidant properties make it beneficial for treating cardiovascular diseases. It has been observed to improve endothelial function and protect against myocardial injury following ischemia and reperfusion (Higashi et al., 2006).

Synthesis of Pyrano[2,3-c]-Pyrazoles

Studies show the synthesis of pyrano[2,3-c]-pyrazoles and pyrazolo[1,5-a]pyrimidines by mixing 3-methyl-2-pyrazolin-5-ones with various reagents, highlighting its importance in developing new chemical entities (Al-Matar et al., 2010).

Protection Against Retinal Damage

Edaravone also protects against retinal damage, as demonstrated in both in vitro and in vivo studies. It significantly decreases radical generation and reduces cell death induced by stressors in retinal cells (Inokuchi et al., 2009).

Mechanism of Action

Target of Action

3-Methyl-1H-pyrazol-5-ol, also known as 3-Methyl-3-pyrazolin-5-one, has been found to have potent antileishmanial and antimalarial activities . The primary targets of this compound are Leishmania aethiopica and Plasmodium berghei . These organisms are the causative agents of leishmaniasis and malaria, respectively, which are devastating tropical diseases affecting millions of people worldwide .

Mode of Action

The compound interacts with its targets through a mechanism that is justified by a molecular docking study . The compound has a desirable fitting pattern in the LmPTR1 pocket (active site) of Leishmania aethiopica, characterized by lower binding free energy . This interaction results in potent antipromastigote activity .

Biochemical Pathways

It is known that the compound has a significant effect on the growth of the targeted organisms . The compound’s interaction with the LmPTR1 pocket of Leishmania aethiopica suggests that it may affect the organism’s metabolic processes .

Pharmacokinetics

Some studies suggest that the compound and its derivatives have better adme properties than some reference drugs .

Result of Action

The result of the action of 3-Methyl-1H-pyrazol-5-ol is a significant reduction in the growth of the targeted organisms . For instance, one derivative of the compound displayed superior antipromastigote activity, being 174- and 2.6-fold more active than the standard drugs miltefosine and amphotericin B deoxycholate, respectively .

Action Environment

The action of 3-Methyl-1H-pyrazol-5-ol can be influenced by various environmental factors. For instance, the compound’s synthesis involves a reaction catalyzed by sodium acetate at room temperature . .

Safety and Hazards

3-Methyl-3-pyrazolin-5-one may cause skin and eye irritation. It is recommended to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes. Use of personal protective equipment and ensuring adequate ventilation is advised.

Future Directions

Research on 3-Methyl-3-pyrazolin-5-one and its derivatives continues due to their wide range of biological activities. Future directions include the development of new bioactive materials with novel properties that may become alternative therapeutic agents. Additionally, the synthesis of some 1-(thiazol-2-yl)-pyrazolin-5-one derivatives through diazo-coupling reaction and/or Knoevenagel condensation followed by heterocyclization with some α-halogenated reagents such as bromoacetone, phenacyl bromide, and ethyl bromoacetate has been suggested.

Biochemical Analysis

Biochemical Properties

3-Methyl-1H-pyrazol-5-ol is interesting from a structural viewpoint, mainly because it exhibits tautomerism . This phenomenon may influence its reactivity, with possible impact on the synthetic strategies where pyrazoles take part, as well as on the biological activities of targets bearing a pyrazole moiety .

Cellular Effects

They have been shown to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

Pyrazoles can act as weak bases or acids, with possible strength highly dependent on the nature of their substituent groups . This can influence their binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Temporal Effects in Laboratory Settings

Pyrazoles are known to exhibit tautomerism, which may influence their stability and degradation over time .

Metabolic Pathways

Pyrazoles are known to participate in proton exchange processes .

Transport and Distribution

The properties of pyrazoles may influence their localization or accumulation .

Subcellular Localization

The properties of pyrazoles may influence their targeting signals or post-translational modifications that direct them to specific compartments or organelles .

Customer Q & A

Q1: What is the molecular formula and weight of 3-methyl-1H-pyrazol-5-ol?

A1: The molecular formula of 3-methyl-1H-pyrazol-5-ol is C4H6N2O, and its molecular weight is 98.10 g/mol.

Q2: How can I confirm the structure of 3-methyl-1H-pyrazol-5-ol using spectroscopic techniques?

A2: The structure can be confirmed using techniques like IR, 1H-NMR, 13C-NMR, and mass spectrometry. For instance, researchers have utilized 1H-NMR and FAB analysis for structural characterization of newly synthesized bis-pyrazolones derived from 3-methyl-1H-pyrazol-5-ol. Similarly, IR, 1H-NMR and mass spectral data were used to characterize novel 6-fluorobenzothiazole substituted pyrazole analogs synthesized from 3-methyl-1H-pyrazol-5-ol.

Q3: What are the different tautomeric forms of 3-methyl-1H-pyrazol-5-ol?

A3: 3-Methyl-1H-pyrazol-5-ol can exist in different tautomeric forms. X-ray diffraction studies have established that the predominant tautomer in the solid state is indeed 3-methyl-3-pyrazolin-5-one. This tautomerism can influence its reactivity and biological properties.

Q4: What is known about the crystal structure of 3-methyl-1H-pyrazol-5-ol?

A4: 3-Methyl-1H-pyrazol-5-ol exists in both monoclinic and orthorhombic crystal forms. The monoclinic form (space group P21/a) was reported earlier, while a more recent study confirmed the orthorhombic form (space group Fdd2). This information is crucial for understanding its solid-state properties and potential applications in material science.

Q5: What are some efficient synthetic routes for 4,4′-(arylmethylene)bis(3-methyl-1H-pyrazol-5-ol) derivatives using 3-methyl-1H-pyrazol-5-ol?

A5: Several efficient, environmentally friendly approaches have been developed for synthesizing 4,4′-(arylmethylene)bis(3-methyl-1H-pyrazol-5-ol) derivatives. These include:

• Pseudo five-component reaction: This method utilizes ZnAl₂O₄ nanoparticles as a catalyst in an aqueous medium at 60 °C, offering excellent yields in a short time with minimal environmental impact.
• One-pot reaction under solvent-free conditions: This approach utilizes engineered copper-based nano-magnetic catalysts like Fe₃O₄@SiO₂/Si(OEt)(CH₂)₃NH/CC/EDA/Cu(OAc)₂, providing high yields in a short reaction time with the added advantage of being solvent-free.
• Sulfonated nanohydroxyapatite catalyst: This method utilizes a recyclable, eco-friendly catalyst – sulfonated nanohydroxyapatite functionalized with 2-aminoethyl dihydrogen phosphate (HAP@AEPH₂-SO₃H). This approach offers excellent yields, short reaction times, and easy workup procedures. ,
• Melamine nanoparticles: Researchers have developed a method using sulfonated melamine-functionalized Fe₃O₄@SiO₂@Si-(CH₂)₃@melamine nanoparticles as catalysts. This approach offers high yields, short reaction times, and utilizes a waste-to-wealth strategy by employing melamine. ,

Q6: Can you provide examples of green chemistry approaches for synthesizing derivatives of 3-methyl-1H-pyrazol-5-ol?

A6: Yes, several green chemistry approaches have been explored:

• Theophylline-catalyzed synthesis: This method utilizes theophylline as a catalyst in an aqueous medium, offering an efficient, convenient, and environmentally benign route to 4,4′‐(arylmethylene)bis(3‐methyl‐1H‐pyrazol‐5‐ol) derivatives.
• Glycerol-assisted synthesis: This strategy utilizes glycerol as a solvent, providing an eco-friendly route to 4,4′-(arylmethylene)bis(3-methyl-1H-pyrazol-5-ols) under catalyst-free conditions.
• "On water" Michael addition: This method allows for the catalyst-free Michael addition of 3-methyl-1H-pyrazol-5-one to β-nitrostyrenes, providing a green route to 4-(1-aryl-2-nitroethyl)-3-methyl-1H-pyrazol-5-ol.

Q7: What are the applications of copper chromite nanoparticles in the synthesis of 3-methyl-1H-pyrazol-5-ol derivatives?

A7: Copper chromite nanoparticles have been found to be efficient and recyclable catalysts for the synthesis of 4,4′‐(arylmethanediyl)bis(3‐methyl‐1H‐pyrazol‐5‐ol) derivatives. This method offers advantages like excellent yields, a simple procedure, and mild reaction conditions. ,

Q8: What is the role of 12-tungstophosphoric acid in the synthesis of 4,4′-(arylmethylene)bis(3-methyl-1H-pyrazol-5-ol) derivatives?

A8: 12-Tungstophosphoric acid (H₃PW₁₂O₄₀) acts as an efficient catalyst for the synthesis of 4,4′-(arylmethylene)bis(3-methyl-1H-pyrazol-5-ol) derivatives. This method is known for its rapid reaction times, high yields, and overall efficiency.

Q9: What are some applications of 3-methyl-1H-pyrazol-5-ol derivatives?

A9: 3-Methyl-1H-pyrazol-5-ol derivatives have shown promising activities in:* Antioxidant activity: Bis-pyrazolones synthesized from 3-methyl-1H-pyrazol-5-ol have shown potential as ROS inhibitors, with some derivatives exhibiting better activity than ibuprofen. * Antimicrobial activity: Certain 6-fluorobenzothiazole substituted pyrazole analogs derived from 3-methyl-1H-pyrazol-5-ol have shown promising antimicrobial activity. , * Anti-inflammatory activity: Some 6-fluorobenzothiazole substituted pyrazole analogs have demonstrated in vivo anti-inflammatory activity.

Q10: Are there any applications of 3-methyl-1H-pyrazol-5-ol in organic synthesis?

A10: Yes, 3-methyl-1H-pyrazol-5-ol serves as a versatile building block in organic synthesis, particularly for constructing:* Guanidine-Annellated Heterocycles: It can be used to synthesize various heterocyclic compounds with potential biological activities, such as 2-aminopyridoimidazotriazines and pyridoimidazopyrimidines. * Alkyl-, Aryl- and Heteroaryl-Substituted Pyrimidines: It can be used as a precursor to synthesize novel series of substituted pyrimidines, which are important scaffolds in medicinal chemistry.

Q11: What is the significance of 2,2′-phenylenebis(3-methyl-3-pyrazolin-5-ones)?

A11: 2,2′-phenylenebis(3-methyl-3-pyrazolin-5-ones) represent a new class of bis(3-pyrazolin-5-ones) with potential applications in various fields. Their unique structure and potential for diverse chemical modifications make them attractive targets for further investigation.